Cas no 68770-78-5 (2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde)

• Product Name: 2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
• CAS No: 68770-78-5
• MF: C₁₆H₉ClFNO₂
• MW: 301.699566602707
• CID: 972014
• PubChem ID: 323731
• Update Time: 2025-04-19

2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
• NSC-286440
• DTXSID10314605
• 68770-78-5
• NSC286440
• DS-013097

• Inchi： 1S/C16H9ClFNO2/c17-15-12(9-20)10-5-2-4-8-14(10)19(15)16(21)11-6-1-3-7-13(11)18/h1-9H
• InChI Key： WAXSTNVIRITJHW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=CC=CC=2N1C(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 301.03067
• Monoisotopic Mass: 301.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles